2-[3-(4-bromophenyl)-2,5-dioxo-1-imidazolidinyl]-N-(2-cyanophenyl)acetamide
Overview
Description
2-[3-(4-bromophenyl)-2,5-dioxo-1-imidazolidinyl]-N-(2-cyanophenyl)acetamide is a chemical compound that has been studied extensively in scientific research. This compound is also known as BRD0705 and is a potent inhibitor of bromodomain-containing proteins.
Mechanism of Action
BRD0705 works by binding to the bromodomain of proteins, specifically the BET (bromodomain and extra-terminal) family of proteins. This binding prevents the BET proteins from binding to acetylated lysine residues on histones, which are involved in the regulation of gene expression. By inhibiting BET proteins, BRD0705 can alter gene expression patterns, leading to changes in cellular processes.
Biochemical and physiological effects:
BRD0705 has been shown to have a variety of biochemical and physiological effects. In cancer cells, BRD0705 has been shown to inhibit cell proliferation and induce apoptosis. In addition, BRD0705 has been shown to have anti-inflammatory effects, making it a potential treatment for inflammatory disorders. BRD0705 has also been studied for its effects on epigenetic modifications, including histone acetylation and DNA methylation.
Advantages and Limitations for Lab Experiments
One advantage of using BRD0705 in lab experiments is its potency as a bromodomain inhibitor. This makes it a useful tool for studying the role of bromodomain-containing proteins in cellular processes. However, one limitation of using BRD0705 is its specificity for BET proteins. This means that it may not be useful for studying other bromodomain-containing proteins.
Future Directions
There are several future directions for research on BRD0705. One area of interest is its potential as a therapeutic agent for cancer and inflammatory disorders. Additionally, further research is needed to understand the role of BET proteins in cellular processes and the potential effects of inhibiting these proteins. Finally, there is potential for the development of more specific bromodomain inhibitors that could be used to study other bromodomain-containing proteins.
Scientific Research Applications
BRD0705 has been extensively studied in scientific research for its potential as a therapeutic agent. It has been found to be a potent inhibitor of bromodomain-containing proteins, which are involved in the regulation of gene expression. This makes BRD0705 a potential treatment for a variety of diseases, including cancer and inflammatory disorders. Additionally, BRD0705 has been studied for its potential use in epigenetic research.
properties
IUPAC Name |
2-[3-(4-bromophenyl)-2,5-dioxoimidazolidin-1-yl]-N-(2-cyanophenyl)acetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H13BrN4O3/c19-13-5-7-14(8-6-13)22-11-17(25)23(18(22)26)10-16(24)21-15-4-2-1-3-12(15)9-20/h1-8H,10-11H2,(H,21,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GQJDNIRMIZTQCN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=O)N(C(=O)N1C2=CC=C(C=C2)Br)CC(=O)NC3=CC=CC=C3C#N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H13BrN4O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
413.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.